Cas no 884851-57-4 (ETHANONE, 1-[2-HYDROXY-4,6-BIS(TRIFLUOROMETHYL)PHENYL]-)

ETHANONE, 1-[2-HYDROXY-4,6-BIS(TRIFLUOROMETHYL)PHENYL]-, is a fluorinated aromatic ketone characterized by its unique structural features, including hydroxyl and trifluoromethyl substituents. The presence of electron-withdrawing trifluoromethyl groups enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex fluorinated compounds. Its phenolic hydroxyl group further allows for derivatization, enabling applications in pharmaceuticals, agrochemicals, and advanced materials. The compound's stability under various reaction conditions and its ability to participate in selective transformations underscore its utility in fine chemical synthesis. Its distinct electronic properties also make it of interest in the development of specialty chemicals with tailored functionalities.
ETHANONE, 1-[2-HYDROXY-4,6-BIS(TRIFLUOROMETHYL)PHENYL]- structure
884851-57-4 structure
Product Name:ETHANONE, 1-[2-HYDROXY-4,6-BIS(TRIFLUOROMETHYL)PHENYL]-
CAS No:884851-57-4
MF:C10H6F6O2
MW:272.143864154816
CID:3431967
PubChem ID:86239488
Update Time:2025-06-08

ETHANONE, 1-[2-HYDROXY-4,6-BIS(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

    • ETHANONE, 1-[2-HYDROXY-4,6-BIS(TRIFLUOROMETHYL)PHENYL]-
    • 2',4'-Bis(trifluoromethyl)-6'-hydroxyacetophenone
    • 884851-57-4
    • Inchi: 1S/C10H6F6O2/c1-4(17)8-6(10(14,15)16)2-5(3-7(8)18)9(11,12)13/h2-3,18H,1H3
    • InChI Key: GWPSFLYYNUDOIE-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=C(C(F)(F)F)C=C(C(F)(F)F)C=C1O)C

Computed Properties

  • Exact Mass: 272.02719840Da
  • Monoisotopic Mass: 272.02719840Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 37.3Ų

ETHANONE, 1-[2-HYDROXY-4,6-BIS(TRIFLUOROMETHYL)PHENYL]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014003742-1g
2',4'-Bis(trifluoromethyl)-6'-hydroxyacetophenone
884851-57-4 97%
1g
$1445.30 2023-08-31

Additional information on ETHANONE, 1-[2-HYDROXY-4,6-BIS(TRIFLUOROMETHYL)PHENYL]-

Research Briefing on ETHANONE, 1-[2-HYDROXY-4,6-BIS(TRIFLUOROMETHYL)PHENYL]- (CAS: 884851-57-4)

This research briefing provides an overview of the latest advancements and findings related to ETHANONE, 1-[2-HYDROXY-4,6-BIS(TRIFLUOROMETHYL)PHENYL]- (CAS: 884851-57-4), a compound of significant interest in the field of chemical biology and medicinal chemistry. The compound's unique structural features, including the presence of trifluoromethyl groups and a hydroxylated phenyl ring, make it a promising candidate for various pharmaceutical applications. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses.

Recent literature highlights the compound's role as an intermediate in the synthesis of more complex molecules with potential pharmacological properties. Researchers have focused on optimizing the synthetic pathways to improve yield and purity, which are critical for scaling up production. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity.

In terms of biological activity, preliminary studies suggest that ETHANONE, 1-[2-HYDROXY-4,6-BIS(TRIFLUOROMETHYL)PHENYL]- exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as a lead compound for developing anti-inflammatory agents. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

Another area of investigation is the compound's stability and pharmacokinetic properties. Early findings indicate that the trifluoromethyl groups may enhance metabolic stability, but additional studies are needed to assess its bioavailability and toxicity profile. These properties are crucial for determining its suitability as a drug candidate.

In conclusion, ETHANONE, 1-[2-HYDROXY-4,6-BIS(TRIFLUOROMETHYL)PHENYL]- represents a promising area of research in chemical biology and medicinal chemistry. While current studies provide valuable insights into its synthesis and biological activity, further research is necessary to explore its full therapeutic potential. This briefing underscores the importance of continued investigation into this compound and its derivatives for future drug development efforts.

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